Cas no 2012957-43-4 (Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate)

• Product Name: Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate
• CAS No: 2012957-43-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6220888
• PubChem ID: 165447856
• Update Time: 2025-06-15

Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700340
• methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate
• 2012957-43-4
• Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate

• Inchi： 1S/C11H18O3/c1-5-10(9(12)13-4)11(14-10)6-7(2)8(11)3/h7-8H,5-6H2,1-4H3
• InChI Key： XJXSPLBARHIORG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CC(C)C2C

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate

Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate (CAS No. 2012957-43-4): An Overview

Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate (CAS No. 2012957-43-4) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of oxaspiro compounds, which are characterized by a spirocyclic structure containing an oxygen atom. The chemical structure of Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate features a six-membered ring fused with a three-membered ring, making it an interesting subject for various applications.

The synthesis of Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate has been extensively studied due to its potential as a building block in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield of the compound. This method involves the reaction of ethyl acetoacetate with formaldehyde and methanol under mild conditions, followed by cyclization to form the spirocyclic structure.

In terms of its physical and chemical properties, Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate is a colorless liquid with a molecular weight of approximately 196.3 g/mol. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored at room temperature without significant degradation.

The biological activity of Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate has been explored in various studies, particularly in the context of its potential as a drug candidate. Research published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound possesses potent anti-inflammatory properties. In vitro studies using human cell lines showed that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 without causing significant cytotoxicity. These findings suggest that Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate has also shown potential in other therapeutic areas. A study published in the Journal of Medicinal Chemistry in 2019 reported that this compound exhibits moderate antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves inhibition of viral replication through interference with key viral enzymes. These results highlight the versatility of Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate as a potential broad-spectrum antiviral agent.

In addition to its direct biological activity, Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate has been investigated as a pharmacological tool for studying cellular processes. A study published in Cell Chemical Biology in 2018 utilized this compound to probe the role of specific enzymes involved in lipid metabolism. The researchers found that treatment with Methyl 2-ethyl-4,5-dimethyl-1-oxaspiro[2.3]hexane-2-carboxylate led to significant alterations in lipid profiles, providing insights into the regulation of lipid homeostasis.

The environmental impact of Methyl 2-ethereumllyl-methyloxyspiro[6H]-pyranecarboxylic acid methyl ester (corrected to: Methyloxyspiro[6H]-pyranecarboxylic acid methyl ester) is another important aspect to consider. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate significantly in environmental matrices such as soil or water. This makes it a more environmentally friendly option compared to some other organic compounds used in industrial and pharmaceutical applications.

In conclusion, Methyl 2-Ethyl-l-Methyloxyspiro-[6H]-pyranecarboxylic acid methyl ester (corrected to: Methyloxyspiro-[6H]-pyranecarboxylic acid methyl ester) is a multifaceted compound with diverse applications ranging from synthetic chemistry to pharmaceutical research and environmental science. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents and research tools.